Cas no 308297-96-3 (3-(4-methyl-1,3-thiazol-2-yl)-7-{(2E)-3-phenylprop-2-en-1-yloxy}-2H-chromen-2-one)

• Product Name: 3-(4-methyl-1,3-thiazol-2-yl)-7-{(2E)-3-phenylprop-2-en-1-yloxy}-2H-chromen-2-one
• CAS No: 308297-96-3
• MF: C₂₂H₁₇NO₃S
• MW: 375.440284490585
• CID: 6047928
• PubChem ID: 1584776
• Update Time: 2025-05-21

3-(4-methyl-1,3-thiazol-2-yl)-7-{(2E)-3-phenylprop-2-en-1-yloxy}-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-methyl-1,3-thiazol-2-yl)-7-{(2E)-3-phenylprop-2-en-1-yloxy}-2H-chromen-2-one
• 7-(cinnamyloxy)-3-(4-methylthiazol-2-yl)-2H-chromen-2-one
• 2H-1-Benzopyran-2-one, 3-(4-methyl-2-thiazolyl)-7-[(3-phenyl-2-propen-1-yl)oxy]-
• 308297-96-3
• SR-01000456899-1
• 3-(4-methyl-1,3-thiazol-2-yl)-7-[(E)-3-phenylprop-2-enoxy]chromen-2-one
• AKOS001616592
• HMS604F20
• BIM-0002418.P001
• CB04132
• 3-(4-methyl-1,3-thiazol-2-yl)-7-{[(2E)-3-phenylprop-2-en-1-yl]oxy}-2H-chromen-2-one
• SMSF0018188
• F0821-0253
• SR-01000456899

• Inchi： 1S/C22H17NO3S/c1-15-14-27-21(23-15)19-12-17-9-10-18(13-20(17)26-22(19)24)25-11-5-8-16-6-3-2-4-7-16/h2-10,12-14H,11H2,1H3
• InChI Key： GLHGZRJQHNTVEC-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC(OCC=CC3=CC=CC=C3)=CC=C2C=C1C1=NC(C)=CS1

Computed Properties

• Exact Mass: 375.09291458g/mol
• Monoisotopic Mass: 375.09291458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 584
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 76.7Ų

Experimental Properties

• Density: 1.305±0.06 g/cm3(Predicted)
• Boiling Point: 618.9±65.0 °C(Predicted)
• pka: 2.27±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 3-(4-methyl-1,3-thiazol-2-yl)-7-{(2E)-3-phenylprop-2-en-1-yloxy}-2H-chromen-2-one

Exploring the Potential of 3-(4-methyl-1,3-thiazol-2-yl)-7-{(2E)-3-phenylprop-2-en-1-yloxy}-2H-chromen-2-one (CAS No. 308297-96-3) in Modern Research

The compound 3-(4-methyl-1,3-thiazol-2-yl)-7-{(2E)-3-phenylprop-2-en-1-yloxy}-2H-chromen-2-one (CAS No. 308297-96-3) has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This chromen-2-one derivative features a thiazole ring and a phenylprop-2-en-1-yloxy group, making it a subject of interest for researchers exploring bioactive molecules and pharmaceutical intermediates. Its molecular framework suggests possible interactions with biological targets, which could be leveraged in drug discovery and development.

In the context of current trends, the demand for novel heterocyclic compounds like 308297-96-3 has surged, particularly in the fields of medicinal chemistry and material science. Researchers are increasingly focusing on sustainable synthesis methods and green chemistry approaches to produce such compounds with minimal environmental impact. The thiazole moiety in this molecule is particularly noteworthy, as it is a common feature in many FDA-approved drugs, highlighting its relevance in modern therapeutics.

One of the most frequently searched questions related to CAS No. 308297-96-3 is its potential role in cancer research. While preliminary studies have not yet confirmed its efficacy, the structural similarity to other chromen-2-one derivatives with known anti-proliferative effects makes it a promising candidate for further investigation. Additionally, its fluorescence properties have sparked interest in its use as a molecular probe or imaging agent, aligning with the growing demand for non-invasive diagnostic tools.

The synthesis of 3-(4-methyl-1,3-thiazol-2-yl)-7-{(2E)-3-phenylprop-2-en-1-yloxy}-2H-chromen-2-one typically involves multi-step reactions, including condensation and etherification processes. Recent advancements in catalytic methods have improved the yield and purity of such compounds, addressing the need for cost-effective production in industrial settings. This aligns with the broader trend of optimizing chemical manufacturing to meet the demands of high-value applications.

Another area of interest is the compound's potential in agricultural chemistry. The thiazole and chromen-2-one scaffolds are known to exhibit pesticidal and herbicidal activities, making 308297-96-3 a candidate for developing eco-friendly agrochemicals. With the global push toward sustainable farming practices, such innovations are highly sought after by both researchers and industry stakeholders.

In summary, 3-(4-methyl-1,3-thiazol-2-yl)-7-{(2E)-3-phenylprop-2-en-1-yloxy}-2H-chromen-2-one (CAS No. 308297-96-3) represents a versatile compound with significant potential across multiple disciplines. Its structural features and emerging applications make it a compelling subject for ongoing research, particularly in the realms of drug discovery, material science, and agricultural innovation. As scientific understanding of this molecule deepens, its role in addressing contemporary challenges is likely to expand, offering new opportunities for innovation and development.